2-(1-isobutyl-2,6-dimethyl-4(1H)-pyridinylidene)-1H-indene-1,3(2H)-dione

• IUPAC Name: 2-[2,6-dimethyl-1-(2-methylpropyl)pyridin-4-ylidene]indene-1,3-dione
• InChI: InChI=1S/C20H21NO2/c1-12(2)11-21-13(3)9-15(10-14(21)4)18-19(22)16-7-5-6-8-17(16)20(18)23/h5-10,12H,11H2,1-4H3
• InChI Key: CINIXWVGHGMLHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=O)C3=CC=CC=C3C2=O)C=C(N1CC(C)C)C
• Molecular Formula: C20H21NO2
• Molecular Weight: 307.4 g/mol

Description

2-(1-isobutyl-2,6-dimethyl-4(1H)-pyridinylidene)-1H-indene-1,3(2H)-dione is a useful research compound. Its molecular formula is C20H21NO2 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 307.157228913 g/mol and the complexity rating of the compound is 588. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Researchers have explored the synthesis of polyfunctional fused heterocyclic compounds via indene‐1,3‐diones. The study demonstrated the chemical reactions leading to various novel compounds, highlighting the versatility of indene-1,3-diones in synthesizing heterocyclic compounds with potential applications in material science and pharmaceuticals (Hassaneen et al., 2003).

Stimulus-Responsive Fluorescent Properties

Another study focused on D-π-A 1,4-dihydropyridine derivatives with aggregation-induced emission properties. These derivatives, including 2-methylene-1H-indene-1,3(2H)-dione, exhibited stimulus-responsive fluorescent properties, highlighting their potential for piezochromism, acidochromism, solvent-induced emission changes, and cell imaging applications (Lei et al., 2016).

Multilayered Pyridinophanes Synthesis

Research on the synthesis of multilayered 3.3pyridinophanes utilized a method involving indene-1,3-dione derivatives. This study contributes to the development of complex organic structures, potentially useful in creating new materials or in catalysis (Shibahara et al., 2008).

Nickel(II) and Copper(II) Complexes

The study on nickel(II) and copper(II) complexes with tetradentate Schiff base ligands involved the condensation of diamines with indene-1,3-dione derivatives. This research has implications for the development of metal-organic frameworks and coordination chemistry (Bhowmik et al., 2011).